1-(1-(2-(Benzylthio)acetyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-benzylsulfanylacetyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C23H25N3O3S/c27-21-15-25(23(29)26(21)20-9-5-2-6-10-20)19-11-13-24(14-12-19)22(28)17-30-16-18-7-3-1-4-8-18/h1-10,19H,11-17H2
• InChI Key: NOKQHIINVCIMAR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

1-(1-(2-(Benzylthio)acetyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione, commonly known as BZAP, is a chemical compound that has gained attention for its potential use in scientific research. BZAP is a derivative of thalidomide, a drug that was initially developed as a sedative but was later found to cause birth defects. However, BZAP has shown promise in various research studies due to its unique properties.

Scientific Research Applications

Metabolism and Disposition

One study investigated the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, highlighting the comprehensive metabolic pathways involved in humans. This research provides valuable insights into the metabolic fate of complex molecules, which can be critical for understanding the pharmacokinetics and potential interactions of new chemical entities (Renzulli et al., 2011).

Chemical Exposure and Carcinogenic Potential

Several studies have focused on the exposure to heterocyclic amines (HCAs) and their potential carcinogenic effects. These compounds, formed during the cooking of meat and fish, have been studied for their genotoxic and carcinogenic potential in both humans and animal models. This research area is crucial for understanding environmental and dietary factors contributing to cancer risk (Wakabayashi et al., 1993; Nagao et al., 1996).

Pharmacokinetics and Drug Interactions

Research on the oral direct thrombin inhibitor, Dabigatran, provides an example of how detailed pharmacokinetic studies are conducted. Such studies are essential for determining the absorption, distribution, metabolism, and excretion (ADME) of pharmaceuticals, ensuring their safe and effective use (Blech et al., 2008).

Dietary Assessment of Xenobiotics

A pilot study aimed at assessing the intake of xenobiotics derived from food processing in an adult Spanish sample demonstrates the importance of understanding dietary exposure to potential carcinogens. This research contributes to the broader field of dietary and environmental epidemiology, offering insights into how diet influences health outcomes (Zapico et al., 2022).